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Compound of Interest

Compound Name: Propargyl-PEG-acid

Cat. No.: B610214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Propargyl-PEG-acid, a versatile bifunctional linker used extensively in bioconjugation, drug

delivery, and the development of Proteolysis Targeting Chimeras (PROTACs). While many

Propargyl-PEG-acid compounds are not classified as hazardous under the Globally

Harmonized System (GHS), this guide emphasizes best practices for handling to ensure

personnel safety and experimental integrity.

Chemical and Physical Properties
Propargyl-PEG-acid is a heterobifunctional molecule featuring a terminal alkyne group

(propargyl) and a carboxylic acid, separated by a polyethylene glycol (PEG) spacer. The PEG

linker enhances aqueous solubility, a valuable characteristic for biological applications. The

propargyl group facilitates "click chemistry" reactions with azide-containing molecules, while the

carboxylic acid can form stable amide bonds with primary amines upon activation.

Table 1: Physical and Chemical Properties of Representative Propargyl-PEG-Acid Derivatives
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Property
Propargyl-
PEG1-acid

Propargyl-
PEG3-acid

Propargyl-
PEG4-acid

Propargyl-
PEG8-acid

Propargyl-
PEG8-NHS
ester

CAS Number
55683-37-

9[1]

1347760-82-

0[2]

1415800-32-

6[3]

2055014-94-

1[4]

2182601-74-

5[5]

Molecular

Formula
C6H8O3[1]

C9H17O6P[6

]
C12H20O6

C20H36O10[

4]
Not Available

Molecular

Weight

128.1 g/mol

[1]

252.2 g/mol

[6]
260.28 g/mol

436.5 g/mol

[4]
Not Available

Appearance Not Available Liquid[6] Not Available Not Available
Viscous

Liquid[5]

Boiling Point Not Available No data[6] Not Available Not Available

593.4±60.0

°C at 760

mmHg[5]

Melting Point Not Available No data[6] Not Available Not Available
No data

available[5]

Solubility Not Available Not Available Not Available

Water,

DMSO, DCM,

DMF[4]

Not Available

Purity 98%[1] Not Available Not Available 98%[4] Not Available

Hazard Identification and Classification
Most commercially available Propargyl-PEG-acid compounds are not classified as hazardous

substances. However, derivatives, such as those activated with N-hydroxysuccinimide (NHS)

esters, may present hazards. For instance, Propargyl-PEG8-NHS ester is classified as harmful

if swallowed (Acute toxicity, oral, Category 4), a skin irritant (Category 2), and a serious eye

irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity, single

exposure, Category 3).[5]

It is crucial to consult the specific Safety Data Sheet (SDS) for the particular Propargyl-PEG-
acid derivative being used.
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Safe Handling and Storage
Adherence to standard laboratory safety protocols is paramount when working with Propargyl-
PEG-acid and its derivatives.

Engineering Controls
Work in a well-ventilated area.[3] For procedures that may generate aerosols or dust, use a

chemical fume hood.[6]

Ensure safety showers and eyewash stations are readily accessible.[7]

Personal Protective Equipment (PPE)
Table 2: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Safety goggles with side-shields.[7]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[8]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities or risk of splashing,

consider impervious clothing.[7]

Respiratory Protection

Generally not required with adequate ventilation.

If aerosols or dusts are generated, a suitable

respirator may be necessary.[7]

Hygiene Practices
Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in laboratory areas.[5]

Remove contaminated clothing and wash it before reuse.[5][6]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7]

Recommended storage temperature is often -20°C.[1][4][7][9][10]

Avoid direct sunlight and sources of ignition.[7]

Keep away from oxidizing agents and strong acids/alkalis.[5]

Accidental Release and First Aid Measures
Accidental Release

Personal Precautions: Wear appropriate PPE, including respiratory protection if necessary.

Avoid breathing vapors, mist, or gas.[3][7]

Environmental Precautions: Prevent the material from entering drains or watercourses.[7]

Containment and Cleanup: Absorb spills with an inert material (e.g., sand, diatomite) and

place in a suitable container for disposal.[6][7] Decontaminate the affected area.

First Aid
Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[5][6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[6]

Remove contaminated clothing.[6] If irritation

persists, seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[6]

Remove contact lenses if present and easy to

do. Seek medical attention.[5][6]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water and seek medical attention.[5][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: May emit irritant fumes during combustion.[7]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7]

Toxicological Information
There is limited specific toxicological data available for most Propargyl-PEG-acid compounds.

The primary hazards appear to be associated with derivatives, such as NHS esters, which can

cause skin, eye, and respiratory irritation, and may be harmful if swallowed.[5] No components

of these products at levels greater than or equal to 0.1% are generally identified as probable,

possible, or confirmed human carcinogens by IARC or ACGIH.[5]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.[6] It is

recommended to use a licensed disposal company.[6]
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Experimental Workflow and Signaling Pathways
The safe handling of Propargyl-PEG-acid is integral to any experimental protocol. The

following diagram illustrates a generalized workflow for its use in a research setting.

General Workflow for Safe Handling of Propargyl-PEG-Acid

Preparation Handling Cleanup & Disposal

Consult SDS Don Appropriate PPE Weigh/Measure in Ventilated AreaProceed to Handling Perform Reaction/Experiment Decontaminate GlasswareExperiment Complete Dispose of Waste Properly Remove PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Propargyl-PEG-Acid.

Propargyl-PEG-acid is a key component in the synthesis of PROTACs, which function by

inducing the degradation of target proteins. The logical relationship for this process is depicted

below.
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PROTAC Mechanism of Action

PROTAC Components

Target Protein Ligand

PROTAC Molecule

Propargyl-PEG-Acid Linker E3 Ligase Ligand

Ternary Complex Formation
(Target Protein + PROTAC + E3 Ligase)

Ubiquitination of Target Protein

Proteasomal Degradation

Click to download full resolution via product page

Caption: A diagram showing the role of the linker in the PROTAC-mediated protein degradation

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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